Cas no 2248366-10-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)propanoate
• CAS No: 2248366-10-9
• MF: C₁₇H₁₅N₃O₅
• MW: 341.318104028702
• CID: 6327229
• PubChem ID: 165724001
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6517685
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)propanoate
• 2248366-10-9

• Inchi： 1S/C17H15N3O5/c1-10-9-11(2)19(17(24)18-10)8-7-14(21)25-20-15(22)12-5-3-4-6-13(12)16(20)23/h3-6,9H,7-8H2,1-2H3
• InChI Key： DKUZAYGMLSJNCO-UHFFFAOYSA-N
• SMILES： O(C(CCN1C(N=C(C)C=C1C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 341.10117059g/mol
• Monoisotopic Mass: 341.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 96.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)propanoate (CAS No. 2248366-10-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-1-yl)propanoate, identified by its CAS number 2248366-10-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The structural composition of this compound includes a 1H-isoindol core appended with a 4,6-dimethyl-2-oxo-1,2-dihydropyrimidine moiety, linked via a propanoate group. Such a configuration suggests multifaceted interactions with biological targets, making it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest for effective therapeutic agents. The 1H-isoindol scaffold is particularly noteworthy for its presence in various bioactive molecules, exhibiting properties such as fluorescence and binding affinity to specific proteins. When combined with the 4,6-dimethyl-2-oxo-1,2-dihydropyrimidine component, the compound inherits additional pharmacophoric features that enhance its versatility. This dual functionality positions the molecule as a valuable tool for investigating mechanisms of action in diseases ranging from cancer to neurological disorders.

Current research in medicinal chemistry emphasizes the importance of structurally diverse compounds to overcome resistance and improve treatment efficacy. The 1,3-dioxo moiety within the molecule introduces electrophilic centers that can participate in various chemical reactions, facilitating modifications for targeted drug delivery systems. Additionally, the propanoate group contributes to solubility and metabolic stability, critical factors in drug formulation. These attributes make the compound an attractive candidate for preclinical studies aimed at identifying novel pharmacological pathways.

Advances in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict binding affinities and interactions between this compound and biological targets such as kinases and transcription factors. Preliminary simulations indicate strong binding potential with certain oncogenic proteins, suggesting its utility in anticancer therapies. Furthermore, the structural flexibility of the 4,6-dimethyl-2-oxo-1,2-dihydropyrimidine segment allows for derivatization into analogs with enhanced potency or selectivity.

The synthesis of complex molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll 3-(4,6-dimethyl-2 oxo - 1 , 2 dihydropyrimidin - 1 - yl)propanoate (CAS No. 2248366 - 10 - 9) requires meticulous attention to synthetic pathways to ensure high yield and purity. Modern synthetic methodologies employ transition metal catalysis and asymmetric reactions to construct chiral centers efficiently. Such approaches not only streamline production but also minimize unwanted byproducts. The integration of green chemistry principles further enhances sustainability by reducing hazardous waste generation during synthesis.

In vivo studies are essential for validating the therapeutic potential of new compounds before clinical translation. Animal models provide insights into pharmacokinetics and toxicology profiles under controlled conditions. Initial trials with this compound have shown promising results in inhibiting tumor growth and modulating inflammatory responses without significant side effects at tested doses. These findings underscore its potential as a lead compound for further development into clinical candidates.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how researchers identify promising molecules from vast chemical libraries. AI-driven platforms can analyze structural data to predict biological activity with remarkable accuracy. The unique structure of this compound aligns well with AI algorithms designed to identify novel scaffolds with therapeutic relevance. Such computational tools accelerate the process of hypothesis generation and experimental validation.

Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating laboratory findings into market-ready drugs. Open innovation models foster knowledge sharing and resource pooling to expedite development timelines. The global nature of pharmaceutical research ensures that expertise from diverse regions contributes to understanding complex biological systems better than isolated efforts could achieve alone.

The future direction for research on this compound involves expanding its chemical space through library design strategies such as fragment-based drug discovery or combinatorial chemistry techniques. By generating analogs with varied substituents on both functional groups, scientists can optimize potency while maintaining favorable pharmacokinetic properties . Additionally , exploring prodrug formulations may enhance bioavailability issues associated with oral administration .

Ethical considerations must accompany all stages of drug development , ensuring equitable access once approved . Regulatory agencies worldwide implement stringent guidelines to safeguard public health while promoting innovation . Transparent reporting practices enhance trust among stakeholders invested in advancing healthcare solutions through chemical interventions like this one .